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Compound of Interest

Compound Name:
6-Methylbenzo[d][1,3]dioxole-5-

carboxylic acid

CAS No.: 5025-54-7

Cat. No.: B1608003

Get Quote

Executive Summary
In the landscape of modern drug discovery and agrochemical development, the benzodioxole

motif serves as a privileged scaffold. 6-Methylpiperonylic acid (IUPAC: 6-methylbenzo[d]
[1,3]dioxole-5-carboxylic acid) is a highly specialized derivative of piperonylic acid. By

introducing a methyl group at the 6-position of the benzodioxole ring, chemists can drastically

alter the steric and electronic microenvironment of the adjacent carboxylic acid. This in-depth

technical guide explores the molecular structure, precise physicochemical properties, and

synthetic methodologies of 6-methylpiperonylic acid, providing actionable insights for

researchers utilizing this compound as a mechanism-based enzyme inactivator or a building

block for complex active pharmaceutical ingredients (APIs).

Physicochemical Profiling & Molecular Structure
The core structure of 6-methylpiperonylic acid consists of a benzene ring fused to a 1,3-

dioxolane ring (the methylenedioxy group), with a carboxylic acid at the 5-position and a methyl

group at the 6-position.
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Structural Causality in Target Binding: The ortho-relationship between the bulky 6-methyl group

and the 5-carboxylic acid induces significant steric hindrance. Unlike unsubstituted piperonylic

acid, which maintains coplanarity between the carboxylate and the aromatic ring, the 6-methyl

derivative forces the carboxylate group to twist out of the plane. This conformational shift alters

its pKa​, modifies its hydrogen-bonding geometry, and can significantly enhance binding

selectivity when interacting with the constrained active sites of cytochrome P450 enzymes.

All critical quantitative data for this molecule is summarized in the table below to facilitate rapid

reference for formulation and synthetic planning [1].

Parameter Specification / Value

IUPAC Name 6-Methylbenzo[d][1,3]dioxole-5-carboxylic acid

Synonyms
6-Methylpiperonylic acid; 6-Methyl-1,3-

benzodioxole-5-carboxylic acid

CAS Registry Number 5025-54-7 [2]

Molecular Formula C₉H₈O₄[1]

Molecular Weight 180.16 g/mol [1]

SMILES String Cc1cc2c(cc1C(=O)O)OCO2[2]

Hydrogen Bond Donors 1 (Carboxylic acid -OH)

Hydrogen Bond Acceptors
4 (Dioxole oxygens, Carbonyl oxygen, Hydroxyl

oxygen)

Mechanistic Applications in Pathway Regulation
Piperonylic acid and its substituted derivatives are renowned for their ability to act as selective,

mechanism-based inactivators of trans-cinnamate 4-hydroxylase (C4H / CYP73A), a critical

enzyme in the phenylpropanoid pathway[3]. The methylenedioxy function closely mimics the

structure of trans-cinnamic acid. When processed by the CYP73A enzyme, the benzodioxole

ring undergoes oxidation to form a highly reactive carbene intermediate, which tightly

coordinates with the heme iron of the P450, forming a quasi-irreversible complex[4].
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Utilizing 6-methylpiperonylic acid allows researchers to probe the steric tolerances of the

CYP73A active site, as the 6-methyl group restricts the rotational freedom of the molecule upon

entering the catalytic pocket.
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Mechanism-based inactivation of CYP73A by piperonylic acid derivatives.

Experimental Methodologies: Synthesis & Validation
To synthesize 6-methylpiperonylic acid, the most reliable and scalable approach is the

potassium permanganate ( KMnO4​) oxidation of the corresponding aldehyde, 6-

methylpiperonal. This protocol is adapted from the rigorously validated Organic Syntheses

procedure for unsubstituted piperonylic acid [5].

Protocol: Oxidation of 6-Methylpiperonal
This protocol is designed as a self-validating system; every chemical transformation is paired

with a physical observable to ensure reaction fidelity.

Step 1: Emulsification

Action: Suspend 6-methylpiperonal (0.4 mol) in 1.5 L of deionized water in a 5-L reaction

vessel equipped with a high-torque mechanical stirrer. Heat the mixture to 70–80°C.

Causality: 6-methylpiperonal has low aqueous solubility. Heating melts the precursor, and

vigorous stirring creates a fine emulsion, maximizing the interfacial surface area required for

the biphasic oxidation[5].

Step 2: Controlled Oxidation

Action: Prepare a solution of KMnO4​(0.56 mol) in 1.8 L of water. Add this dropwise to the

emulsion over 45 minutes.
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Causality: The slow addition rate is critical. Adding the oxidant too rapidly can lead to thermal

runaway, over-oxidation, and cleavage of the sensitive methylenedioxy ring[5].

Step 3: Reduction & Basification

Action: Continue stirring at 70°C for 1 hour until the purple permanganate color dissipates,

leaving a brown precipitate of manganese dioxide ( MnO2​). Add 10% KOH solution until the

mixture is distinctly alkaline (pH > 9).

Causality: Basification ensures that the newly formed 6-methylpiperonylic acid is fully

deprotonated into its highly water-soluble potassium carboxylate salt, separating it from the

insoluble MnO2​[5].

Step 4: Hot Filtration

Action: Filter the hot mixture immediately through a Celite pad. Wash the MnO2​filter cake

with three 200-mL portions of hot water.

Causality: Hot filtration prevents the premature crystallization of any unreacted starting

material or product salts, ensuring maximum yield recovery[5].

Step 5: Acidification & Precipitation

Action: Cool the combined filtrate to 0–5°C. Acidify dropwise with concentrated HCl under

continuous stirring until no further precipitate forms (pH ~2).

Causality: The sudden drop in pH protonates the carboxylate, drastically reducing its

aqueous solubility and forcing the 6-methylpiperonylic acid to crash out as a crystalline

solid[5].

Step 6: Isolation & Purification

Action: Filter the solid, wash thoroughly with ice-cold water to remove residual potassium

chlorides, and recrystallize from 95% ethanol.

Analytical Validation Framework
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To guarantee the trustworthiness of the synthesized batch, the following analytical suite must

be executed:

LC-MS (ESI-): Confirm the molecular weight. The mass spectrum must show a dominant

[M−H]− peak at m/z 179.0.

¹H NMR (400 MHz, CDCl₃): Verify the structural integrity. Key diagnostic signals include:

A sharp singlet at ~δ 6.0 ppm (2H, −O−CH2​−O− ).

Two distinct aromatic singlets at ~δ 7.4 ppm (C-4 proton) and ~δ 6.8 ppm (C-7 proton),

confirming the para-relationship of the remaining aromatic protons.

A sharp singlet at ~δ 2.6 ppm (3H, Ar−CH3​), confirming the presence of the 6-methyl

group.

HPLC: Assess purity using a reverse-phase C18 column (Water/Acetonitrile gradient with

0.1% TFA). Purity should exceed 98% for downstream enzymatic assays.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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